Cas no 231953-38-1 (3-Fluoro-4-(trifluoromethyl)benzonitrile)

3-Fluoro-4-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 3-FLUORO-4-(TRIFLUOROMETHYL)BENZONITRILE
• 4-Cyano-2-fluorobenzotrifluoride~alpha,alpha,alpha,3-Tetrafluoro-p-tolunitrile
• 3-fluoro-4-(trifluoromethyl)benzenecarbonitrile
• 3-Fluoro-4-trifluoromethylbenzonitrile
• 4-Cyano-2-fluorobenzotrifluoride
• Benzonitrile, 3-fluoro-4-(trifluoromethyl)-
• ALPHA,ALPHA,ALPHA,3-TETRAFLUORO-P-TOLUNITRILE
• PubChem4800
• KSC495O7J
• CFPNGJCBTZAVDN-UHFFFAOYSA-N
• WT144
• BCP05897
• SBB064375
• 3-fluoro-4-(trifluoromethyl)benzonitrile
• 3-fluoro-4-trifluoromethyl-benzonitrile
• FT-0615680
• MFCD00236280
• SY014548
• AC-4094
• J-512476
• 231953-38-1
• F1019
• CS-W015969
• 3-fluoro-4-(trifluoromethyl) benzonitrile
• SCHEMBL1727083
• PS-8418
• DTXSID60372134
• EN300-112520
• AM61412
• AKOS005257984
• +Expand

• MDL： MFCD00236280
• InChIKey： CFPNGJCBTZAVDN-UHFFFAOYSA-N
• Inchi： 1S/C8H3F4N/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-3H
• SMILES： FC1C([H])=C(C#N)C([H])=C([H])C=1C(F)(F)F

Computed Properties

• Exact Mass: 189.020162g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 189.020162g/mol
• Monoisotopic Mass: 189.020162g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.71618
• PSA: 23.79000
• Refractive Index: 1.443
• Boiling Point: 202 ºC
• Melting Point: 46.0 to 50.0 deg-C
• Flash Point: 96 ºC
• Density: 1.37

3-Fluoro-4-(trifluoromethyl)benzonitrile Security Information

• Symbol: GHS06
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H331,H302,H312,H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Danger
• HazardClass：6.1

3-Fluoro-4-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides